Cas no 1198473-14-1 (5-fluoro-4(1H)-Quinolinone)

• Product Name: 5-fluoro-4(1H)-Quinolinone
• CAS No: 1198473-14-1
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 1101473
• PubChem ID: 9547779
• Update Time: 2025-05-19

5-fluoro-4(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-4(1H)-Quinolinone
• 1198473-14-1
• KUC100208
• 5-fluoro-1H-quinolin-4-one
• 5-Fluoro-quinolin-4-ol
• DB-069708
• KUC100208N
• 5-FLUOROQUINOLIN-4-OL
• 386-68-5
• 5-Fluoroquinolin-4(1H)-one
• 4-HYDROXY-5-FLUOROQUINOLINE
• SB68095
• DTXSID40429514
• A6529
• SCHEMBL22342561
• AKOS006287409

• Inchi： 1S/C9H6FNO/c10-6-2-1-3-7-9(6)8(12)4-5-11-7/h1-5H,(H,11,12)
• InChI Key： IHTLZRUKASGYSF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(C=CN2)=O

Computed Properties

• Exact Mass: 163.043341977g/mol
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-fluoro-4(1H)-Quinolinone

Recent Advances in the Study of 5-fluoro-4(1H)-Quinolinone (CAS: 1198473-14-1) in Chemical Biology and Pharmaceutical Research

The compound 5-fluoro-4(1H)-Quinolinone (CAS: 1198473-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a quinolinone core substituted with a fluorine atom at the 5-position, exhibits promising biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the investigation of 5-fluoro-4(1H)-Quinolinone's antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in DNA replication. These findings suggest that 5-fluoro-4(1H)-Quinolinone could serve as a promising scaffold for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial effects, 5-fluoro-4(1H)-Quinolinone has shown potential as an anticancer agent. Recent in vitro and in vivo studies have revealed that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to inhibit the activity of topoisomerase II, an enzyme critical for DNA replication and cell division in rapidly proliferating cancer cells. Furthermore, the fluorine substitution at the 5-position was found to enhance the compound's bioavailability and metabolic stability, making it a viable candidate for further preclinical development.

The synthetic pathways for 5-fluoro-4(1H)-Quinolinone have also been a focus of recent research. A novel and efficient synthesis method was reported in Organic Letters in 2023, which utilized a palladium-catalyzed cross-coupling reaction to introduce the fluorine atom at the 5-position. This method offers higher yields and better regioselectivity compared to traditional approaches, thereby facilitating the large-scale production of the compound for further biological evaluation. Additionally, computational studies have been employed to predict the compound's physicochemical properties and optimize its structure for enhanced pharmacological activity.

Despite these promising findings, challenges remain in the development of 5-fluoro-4(1H)-Quinolinone as a therapeutic agent. Issues such as potential toxicity, off-target effects, and pharmacokinetic limitations need to be addressed through comprehensive preclinical studies. However, the compound's versatile biological activities and the recent advancements in its synthesis and mechanistic understanding underscore its potential as a valuable tool in chemical biology and a lead candidate for drug discovery. Future research directions may include the exploration of its derivatives and the development of targeted delivery systems to improve its efficacy and safety profile.

In conclusion, 5-fluoro-4(1H)-Quinolinone (CAS: 1198473-14-1) represents a promising area of research in the chemical biology and pharmaceutical fields. Its diverse biological activities, coupled with recent advancements in synthetic methodologies and mechanistic studies, highlight its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical applications and address the remaining challenges in its development.